Cas no 196100-90-0 (3-Cyclopentapyrazolepropanoic acid, 2,4,5,6-tetrahydro-)
196100-90-0 structure
Product Name:3-Cyclopentapyrazolepropanoic acid, 2,4,5,6-tetrahydro-
CAS No:196100-90-0
MF:C9H12N2O2
MW:180.203782081604
CID:3868342
PubChem ID:21258055
Update Time:2025-04-22
3-Cyclopentapyrazolepropanoic acid, 2,4,5,6-tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- 3-Cyclopentapyrazolepropanoic acid, 2,4,5,6-tetrahydro-
- 196100-90-0
- 3-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}propanoic acid
- EN300-1774577
- SCHEMBL5775156
-
- Inchi: 1S/C9H12N2O2/c12-9(13)5-4-8-6-2-1-3-7(6)10-11-8/h1-5H2,(H,10,11)(H,12,13)
- InChI Key: IBHYLGIZBRKTLN-UHFFFAOYSA-N
- SMILES: OC(CCC1C2=C(CCC2)NN=1)=O
Computed Properties
- Exact Mass: 180.089877630Da
- Monoisotopic Mass: 180.089877630Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 66Ų
3-Cyclopentapyrazolepropanoic acid, 2,4,5,6-tetrahydro- Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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